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Compound of Interest

Compound Name:

[4-

(Carbamothioylamino)phenyl]thiou

rea

Cat. No.: B073729 Get Quote

Important Disclaimer: Specific safety and toxicological data for [4-
(Carbamothioylamino)phenyl]thiourea (CAS 1519-70-6), also known as N,N''-1,4-

Phenylenebis(thiourea), is limited. The following guidelines are based on the well-documented

safety profile of the structurally related compound, Phenylthiourea (PTU), and should be

considered as conservative, precautionary measures. The presence of two thiourea functional

groups may increase the potential hazards. A comprehensive, substance-specific risk

assessment should be conducted before handling.

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling [4-
(Carbamothioylamino)phenyl]thiourea. Adherence to these guidelines is crucial for ensuring

laboratory safety.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, and skin or

eye contact.
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PPE Category Recommended Equipment

Eye and Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Wear appropriate protective gloves (nitrile

gloves are recommended, with double-gloving

advised) and clothing to prevent skin exposure.

[2] A lab coat, long pants, and closed-toe shoes

are required.[2]

Respiratory Protection

All work with this compound should be

conducted in a certified chemical fume hood to

prevent inhalation.[2][3] If a fume hood is not

available or if exposure limits may be exceeded,

a NIOSH/MSHA approved respirator with a

particulate filter should be used.[1]

Health Hazard Summary
Based on data for Phenylthiourea, [4-(Carbamothioylamino)phenyl]thiourea is presumed to

be highly toxic.

Hazard Class Description

Acute Toxicity
Fatal if swallowed.[1][4] May cause irritation to

the skin, eyes, and respiratory tract.[3][5]

Sensitization May cause an allergic skin reaction.[1][4]

Routes of Exposure Inhalation, ingestion, skin, and eye contact.[2]

First Aid

Eyes: Immediately flush with plenty of water for

at least 15 minutes.[1] Skin: Wash off

immediately with plenty of soap and water.[1]

Ingestion: Immediately call a poison center or

doctor.[1] Inhalation: Move to fresh air.[1]
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Handling and Storage Protocols
Proper handling and storage are critical to minimize risk.

Aspect Guideline

Handling

Use only under a chemical fume hood.[6] Avoid

creating dust.[5][6] Do not eat, drink, or smoke

when using this product.[1] Wash hands

thoroughly after handling.[3]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated area.[3][5] Store locked up

and away from incompatible materials such as

strong oxidizing agents, acids, and bases.[3][6]

Spill Response

Evacuate the area. Wear appropriate PPE. For

powdered material, sweep up carefully to avoid

generating dust and place in a sealed container

for disposal.[3][5] Ventilate and wash the spill

area after cleanup is complete.[3] Do not allow

the material to enter drains.[7]

Disposal Plan
Dispose of [4-(Carbamothioylamino)phenyl]thiourea and any contaminated materials as

hazardous waste.
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Waste Type Disposal Procedure

Chemical Waste

Dispose of contents and container to an

approved waste disposal plant.[1] Chemical

residues are considered special waste and must

be disposed of in accordance with federal, state,

and local regulations. Contact a licensed

professional waste disposal service.

Contaminated Materials

Any materials that come into contact with the

chemical, including gloves, paper towels, and

labware, should be collected in a sealed,

labeled container and disposed of as hazardous

waste.[7] Do not mix with other waste.[8]

Experimental Workflow Diagram
The following diagram outlines the standard operational workflow for handling [4-
(Carbamothioylamino)phenyl]thiourea, from preparation to disposal, emphasizing safety at

each step.

Safe Handling Workflow for [4-(Carbamothioylamino)phenyl]thiourea

Preparation Experimentation Cleanup & Disposal

Conduct Risk Assessment Don PPE
(Goggles, Lab Coat, Double Gloves) Work in Chemical Fume Hood Weigh Compound Perform Experimental Procedure Decontaminate Work Area Collect Waste in Labeled, Sealed Container Remove PPE Wash Hands Thoroughly Dispose of Hazardous Waste via Certified Vendor

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of [4-(Carbamothioylamino)phenyl]thiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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